molecular formula C13H18O B1657358 Oxirane, 2-methyl-2-[4-(2-methylpropyl)phenyl]- CAS No. 56374-24-4

Oxirane, 2-methyl-2-[4-(2-methylpropyl)phenyl]-

Cat. No. B1657358
CAS RN: 56374-24-4
M. Wt: 190.28 g/mol
InChI Key: HUQRIMBWHODUKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Oxirane, 2-methyl-2-[4-(2-methylpropyl)phenyl]- is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Oxirane, 2-methyl-2-[4-(2-methylpropyl)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Oxirane, 2-methyl-2-[4-(2-methylpropyl)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

56374-24-4

Molecular Formula

C13H18O

Molecular Weight

190.28 g/mol

IUPAC Name

2-methyl-2-[4-(2-methylpropyl)phenyl]oxirane

InChI

InChI=1S/C13H18O/c1-10(2)8-11-4-6-12(7-5-11)13(3)9-14-13/h4-7,10H,8-9H2,1-3H3

InChI Key

HUQRIMBWHODUKL-UHFFFAOYSA-N

SMILES

CC(C)CC1=CC=C(C=C1)C2(CO2)C

Canonical SMILES

CC(C)CC1=CC=C(C=C1)C2(CO2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

24.8 g (0.2 mole) of thioanisole was heated to 90° C. with stirring, 27.8 g (0.22 mole) of dimethyl sulfate was added thereto at 90°-95° C. over a period of 30 minutes and stirred for another 30 minutes at the same temperature. To the reaction mixture, 100 ml of toluene was added portionwise so as to maintain the temperature above 80° C. and then the mixture was cooled gradually with stirring to afford a suspension of phenyldimethylsulfonium methylsulfate in quantititative yield. To the suspension, 26.4 g (0.15 mole) of p-isobutylacetophenone and 16.0 g (0.4 mole) of powdered sodium hydroxide was added and the mixture was stirred for 8 hours at 50° C. The reaction mixture was worked up in the same manner as described in Example 6 to afford 24.7 g of 2-(4-isobutylphenyl)-1,2-epoxypropane in 86.7% yield.
Quantity
24.8 g
Type
reactant
Reaction Step One
Quantity
27.8 g
Type
reactant
Reaction Step Two
Name
phenyldimethylsulfonium methylsulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
26.4 g
Type
reactant
Reaction Step Four
Quantity
16 g
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.